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Compound of Interest

Compound Name: Enasidenib-d6

Cat. No.: B15137361

Providing essential safety and logistical information for the proper handling and disposal of
Enasidenib-d6, this guide is intended for researchers, scientists, and drug development
professionals. The following procedures are based on available safety data for Enasidenib and
general guidelines for handling deuterated compounds.

Enasidenib-d6 is a deuterated form of Enasidenib, an inhibitor of the isocitrate dehydrogenase
2 (IDH2) enzyme.[1] As with any chemical compound, proper disposal is crucial to ensure
personnel safety and environmental protection. While specific disposal instructions for the
deuterated form are not readily available, the procedures for Enasidenib, combined with best
practices for handling deuterated compounds, provide a strong framework for safe disposal.

Hazard Identification and Classification

Enasidenib is classified with several hazards that must be considered during handling and
disposal. It is harmful if swallowed and may cause damage to organs through prolonged or
repeated exposure.[1][2] It is also suspected of damaging fertility or the unborn child.[1][2][3]
Furthermore, Enasidenib is very toxic to aquatic life with long-lasting effects.
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Hazard Classification GHS Code Description

Acute Toxicity, Oral H302 Harmful if swallowed.[4]

N o Causes damage to organs
Specific Target Organ Toxicity
H372 / H373 through prolonged or repeated
(Repeated Exposure)
exposure.[1][2]

Suspected of damaging

Reproductive Toxicity H361f N
fertility.[1][2]

Hazardous to the Aquatic

i Very toxic to aquatic life with
Environment, Long-term H410/ H413

long lasting effects.[1]
Hazard

Personal Protective Equipment (PPE)

Before handling Enasidenib-d6, it is imperative to wear appropriate personal protective
equipment to minimize exposure risks.

Hand Protection: Wear protective gloves.

Eye/Face Protection: Use safety glasses with side-shields or goggles.

Skin and Body Protection: Wear a lab coat or other protective clothing.

Respiratory Protection: In case of inadequate ventilation, use a respiratory protective device.

[3]

Step-by-Step Disposal Procedure

The following procedure outlines the recommended steps for the safe disposal of Enasidenib-
d6 waste.

e Segregation of Waste:

o All waste containing Enasidenib-d6, including unused product, contaminated
consumables (e.g., pipette tips, vials, gloves), and cleaning materials, must be segregated
from general laboratory waste.
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o Keep deuterated waste separate from non-deuterated chemical waste to avoid isotopic
dilution, which can be important for certain waste recovery processes.[5]

e Waste Collection and Labeling:
o Collect all Enasidenib-d6 waste in a designated, leak-proof, and clearly labeled container.
o The label should include:
= The chemical name: "Enasidenib-d6 Waste"

» Hazard pictograms corresponding to the GHS classifications (e.g., skull and
crossbones, health hazard, environment).

» The date of waste accumulation.
e Spill Management:
o In the event of a spill, do not raise dust.[2]

o For liquid spills, absorb with an inert material (e.g., vermiculite, sand, or earth) and place
in the designated waste container.

o For solid spills, carefully scoop the material into the waste container.
o Decontaminate the spill area with an appropriate solvent.

Ensure the area is well-ventilated.

[¢]

» Final Disposal:

o

Dispose of the collected Enasidenib-d6 waste through a licensed hazardous waste
disposal company.

o

Do not empty into drains or release into the environment.[2]

[¢]

Provide the disposal company with the Safety Data Sheet (SDS) for Enasidenib.

[¢]

Follow all applicable federal, state, and local regulations for hazardous waste disposal.
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Logical Workflow for Enasidenib-d6 Disposal

The following diagram illustrates the decision-making process and steps for the proper disposal

of Enasidenib-d6.
@enib-% Wast@

Wear Appropriate PPE
(Gloves, Goggles, Lab Coat)

Manage Spill:
- Avoid dust
- Absorb/Scoop

- Decontaminate

End: Disposal Complete
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Caption: Logical workflow for the safe disposal of Enasidenib-d6.

Disclaimer: This information is intended as a guide and does not replace the need for a site-
specific risk assessment and adherence to all institutional and regulatory guidelines. Always
consult your institution's Environmental Health and Safety (EHS) department for specific
disposal protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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